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Compound of Interest

Compound Name: 2-Bromo-6-methyl-4-nitroanisole
CAS No.: 1345471-89-7
Cat. No.: B594439
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 2-Bromo-6-methyl-4-nitroanisole. The information is intended to
support research and development activities in the fields of medicinal chemistry, organic
synthesis, and materials science.

Chemical Properties

2-Bromo-6-methyl-4-nitroanisole is a substituted aromatic compound with the molecular
formula CsHsBrNOs.[1] Its chemical structure consists of an anisole ring substituted with a
bromine atom, a methyl group, and a nitro group at positions 2, 6, and 4, respectively.

Table 1: Physicochemical Properties of 2-Bromo-6-methyl-4-nitroanisole
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Property Value Source
Molecular Formula CsHsBrNO3 [1]
Molecular Weight 246.06 g/mol [1]
CAS Number 1345471-89-7 [1]
XLogP3 2.8 [1]
Exact Mass 244.96876 g/mol [1]

Note: Experimental data for properties such as melting point, boiling point, and solubility are
not readily available in the searched literature. The provided data is based on computational
predictions.

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 2-Bromo-6-methyl-4-
nitroanisole was not found in the available literature, a plausible synthetic route can be
proposed based on established organic chemistry principles and synthesis of analogous
compounds. A potential retrosynthetic analysis suggests that the target molecule could be
prepared from a more readily available starting material like 2-methyl-4-nitroanisole or 2-
bromo-6-methylanisole.

Proposed Synthetic Pathway:
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Retrosynthetic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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